Cas no 2248310-19-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-chloro-3-(5-methyl-1H-1,2,3,4-tetrazol-1-yl)benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-chloro-3-(5-methyl-1H-1,2,3,4-tetrazol-1-yl)benzoate
• CAS No: 2248310-19-0
• MF: C₁₇H₁₀ClN₅O₄
• MW: 383.745401859283
• CID: 6455430
• PubChem ID: 165732213
• Update Time: 2025-11-06

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-chloro-3-(5-methyl-1H-1,2,3,4-tetrazol-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-chloro-3-(5-methyl-1H-1,2,3,4-tetrazol-1-yl)benzoate
• 2248310-19-0
• EN300-6520827

• Inchi： 1S/C17H10ClN5O4/c1-9-19-20-21-22(9)14-8-10(6-7-13(14)18)17(26)27-23-15(24)11-4-2-3-5-12(11)16(23)25/h2-8H,1H3
• InChI Key： OVVXQASCPXFPKR-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C=C1N1C(C)=NN=N1

Computed Properties

• Exact Mass: 383.0421315g/mol
• Monoisotopic Mass: 383.0421315g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 107Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-chloro-3-(5-methyl-1H-1,2,3,4-tetrazol-1-yl)benzoate

Compound CAS No. 2248310-19-0: 1,3-Dioxo-2,3-dihydro-1H-Isoindol-2-Yl 4-Chloro-3-(5-Methyl-1H-Tetrazolyl)Benzoate

The compound with CAS No. 2248310, named 1,3-Dioxo-2,3-dihydro-1H-Isoindol-yl 4-Chloro-benzoate, is a highly specialized organic compound with significant potential in the fields of pharmacology and materials science. This compound is characterized by its unique structural features and functional groups that contribute to its versatile applications.

The name of the compound itself provides insight into its structure: the isoindole ring system is substituted with a dioxo group at positions 1 and 3, while the benzoate moiety is attached at position 4-chloro and position 3-tetrazole groups. The tetrazole ring is further substituted with a methyl group at position 5, enhancing the compound's stability and reactivity.

Recent studies have highlighted the importance of such compounds in drug design due to their ability to act as ligands in metalloenzyme inhibition and their potential as anticancer agents. The isoindole core has been shown to exhibit significant biological activity when appropriately functionalized.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and cyclization reactions. The incorporation of the tetrazole group introduces additional electronic properties that can be exploited for tuning the compound's activity.

The application of this compound extends beyond pharmacology; it has also been explored in the development of advanced materials such as coordination polymers and metal organic frameworks (MOFs). Its ability to act as a versatile ligand makes it a valuable component in these emerging technologies.

In conclusion, the compound with CAS No. 2248310, or 1,3-Dioxo-Isoindolyl benzoate, represents a promising avenue for both medicinal chemistry and materials science research.